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Compound of Interest

Compound Name: FCNIrPic

Cat. No.: B12537608 Get Quote

Disclaimer: The following guide is a general overview based on the properties of similar iridium

complexes and standard laboratory safety protocols. As of the date of this document, a specific

Material Safety Data Sheet (MSDS) for FCNIrPic was not publicly available. Researchers,

scientists, and drug development professionals should always consult the specific MSDS

provided by the manufacturer before handling this compound and perform a thorough risk

assessment.

Introduction
FCNIrPic, an iridium(III) complex, belongs to a class of compounds that have garnered

significant interest in various research fields, including photophysics, materials science for

organic light-emitting diodes (OLEDs), and medicinal chemistry as potential anticancer agents.

[1][2][3][4] The unique photophysical properties of iridium complexes, such as high

phosphorescence quantum yields and long emission lifetimes, make them valuable tools in

biological imaging and sensing.[1][3] Furthermore, certain iridium complexes have

demonstrated potent cytotoxicity against cancer cell lines, often through mechanisms distinct

from traditional platinum-based drugs, suggesting their potential in overcoming drug resistance.

[2][3][4]

Given the potent biological and chemical activities of such compounds, stringent adherence to

safety and handling guidelines is paramount to ensure the well-being of laboratory personnel

and the integrity of experimental outcomes. This guide provides a comprehensive overview of
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the recommended safety precautions, handling procedures, and experimental considerations

for FCNIrPic, based on the general properties of cyclometalated iridium(III) complexes.

Quantitative Data Summary
Specific quantitative safety and toxicity data for FCNIrPic are not readily available in the public

domain. The following table outlines the typical data points that should be present in a

comprehensive Material Safety Data Sheet (MSDS) for a chemical compound. Researchers

must obtain the specific MSDS for FCNIrPic from the supplier to fill in these critical data points.

Data Point FCNIrPic
General Iridium
Complexes

Chemical Formula C₂₄H₁₄F₃N₃Ir Varies

Molecular Weight 618.60 g/mol Varies

Appearance Not Available
Typically yellow to orange

crystalline solids

Odor Not Available Often odorless

Melting Point Not Available Varies

Boiling Point Not Available Varies

Solubility Not Available

Generally soluble in organic

solvents (e.g., CH₂Cl₂, CHCl₃,

acetone) and poorly soluble in

water[3]

LD₅₀ (Oral) Not Available
Data not widely available;

assume high toxicity

LD₅₀ (Dermal) Not Available
Data not widely available;

assume high toxicity

Permissible Exposure Limit

(PEL)
Not Available Not established

Flash Point Not Available Varies
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Safety and Handling Guidelines
The handling of any potent chemical compound requires a proactive approach to safety. The

following guidelines are based on standard practices for handling air-stable but potentially

hazardous organometallic compounds.
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Guideline Category Recommendation

Personal Protective Equipment (PPE)

Always wear a lab coat, chemical-resistant

gloves (e.g., nitrile), and safety glasses with side

shields. In cases of handling fine powders or

creating aerosols, a dust mask or respirator is

recommended.

Engineering Controls

All handling of FCNIrPic, especially weighing

and preparing solutions, should be conducted in

a certified chemical fume hood to minimize

inhalation exposure.

Storage

Store FCNIrPic in a tightly sealed, clearly

labeled container in a cool, dry, and well-

ventilated area. Keep it away from strong

oxidizing agents and incompatible materials.[5]

[6][7][8]

Spill and Leak Procedures

In case of a spill, evacuate the area. Wearing

appropriate PPE, cover the spill with an inert

absorbent material (e.g., vermiculite, sand).

Scoop the absorbed material into a sealed

container for proper disposal. Avoid generating

dust.

First Aid Measures

Eye Contact: Immediately flush with copious

amounts of water for at least 15 minutes. Skin

Contact: Wash the affected area thoroughly with

soap and water. Inhalation: Move to fresh air. If

breathing is difficult, administer oxygen.

Ingestion: Do not induce vomiting. Rinse mouth

with water. In all cases of exposure, seek

immediate medical attention.

Disposal

Dispose of FCNIrPic waste and contaminated

materials as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of it down the drain.
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Experimental Protocols
Detailed experimental protocols should be developed based on the specific application. The

following represents a general workflow for the synthesis and purification of a representative

iridium complex, which may be adapted for FCNIrPic.

A. General Synthesis of a Cyclometalated Iridium(III) Complex

This protocol is a generalized representation and may require significant optimization for

FCNIrPic.

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, combine the iridium(III) chloride hydrate (IrCl₃·nH₂O), the cyclometalating

ligand(s), and the ancillary ligand in a suitable solvent (e.g., a 3:1 mixture of 2-ethoxyethanol

and water).

Inert Atmosphere: Purge the reaction mixture with an inert gas (e.g., argon or nitrogen) for

15-30 minutes to remove oxygen.

Heating: Heat the reaction mixture to reflux (typically 100-120 °C) and maintain for 12-24

hours. Monitor the reaction progress using thin-layer chromatography (TLC).

Cooling and Precipitation: Once the reaction is complete, allow the mixture to cool to room

temperature. A precipitate of the crude product may form. If not, the solvent volume can be

reduced under vacuum to induce precipitation.

Isolation: Collect the crude product by vacuum filtration and wash with a solvent in which the

product is insoluble (e.g., water, ethanol, or hexane) to remove unreacted starting materials

and impurities.

B. Purification by Column Chromatography

Column Preparation: Pack a chromatography column with an appropriate stationary phase

(e.g., silica gel or alumina) and equilibrate with a non-polar mobile phase.

Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g.,

dichloromethane) and adsorb it onto a small amount of the stationary phase. Load the dried
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material onto the top of the column.

Elution: Elute the column with a gradient of solvents, starting with a non-polar solvent and

gradually increasing the polarity (e.g., a hexane/ethyl acetate or dichloromethane/methanol

gradient).

Fraction Collection: Collect the fractions containing the desired product, as identified by TLC

analysis.

Solvent Removal: Combine the pure fractions and remove the solvent under reduced

pressure to yield the purified iridium complex.

Visualizations
A. General Experimental Workflow
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General Experimental Workflow for Handling FCNIrPic

Preparation

Experimentation

Cleanup & Disposal

Receive Compound

Review MSDS

Check

Risk Assessment

Inform

Don PPE

Determine

Weigh Compound
(in fume hood)

Wear

Prepare Solution
(in fume hood)

Use

Conduct Experiment

Use

Data Analysis

Generate Data

Decontaminate Glassware

After

Dispose of Solid Waste

Collect

Dispose of Liquid Waste

Collect

Click to download full resolution via product page

Caption: General workflow for handling FCNIrPic.
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B. Representative Signaling Pathway: Induction of Apoptosis

Iridium complexes have been shown to induce apoptosis in cancer cells. The following diagram

illustrates a simplified, representative pathway.
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Representative Apoptosis Pathway for Iridium Complexes
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Caption: Simplified apoptosis pathway induced by iridium complexes.
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C. Logical Relationships: Hazard Mitigation

This diagram illustrates the logical flow from identifying a hazard to implementing control

measures.

Logical Flow of Hazard Mitigation
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Caption: Logical relationships in chemical hazard mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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